Cas no 61102-76-9 (Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-)

Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-, is a specialized organic compound featuring a central pyridine ring substituted with phenyl groups at the 2- and 6-positions and an aniline moiety at the 4-position. This structure imparts unique electronic and steric properties, making it valuable in applications such as ligand design, coordination chemistry, and materials science. Its conjugated system enhances stability and optical characteristics, while the presence of both aromatic and amine functional groups allows for versatile reactivity. The compound is particularly useful in synthesizing advanced polymers, dyes, and catalysts, where its rigid framework and electron-rich nature contribute to improved performance in selective transformations and photophysical applications.
Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)- structure
61102-76-9 structure
Product Name:Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-
CAS No:61102-76-9
MF:C23H18N2
MW:322.402425289154
CID:491808
PubChem ID:54340597
Update Time:2025-05-27

Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-
    • 4-(2,6-diphenylpyridin-4-yl)aniline
    • SCHEMBL8487288
    • YSCH0052
    • DTXSID10710688
    • 2,6-di-phenyl-4-(p-aminophenyl)pyridine
    • 4-(4-aminophenyl)-2,6-diphenylpyridine
    • TYRDEFILBHSGHA-UHFFFAOYSA-N
    • 61102-76-9
    • Inchi: 1S/C23H18N2/c24-21-13-11-17(12-14-21)20-15-22(18-7-3-1-4-8-18)25-23(16-20)19-9-5-2-6-10-19/h1-16H,24H2
    • InChI Key: TYRDEFILBHSGHA-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=CC(=CC=1C1C=CC=CC=1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 322.14714
  • Monoisotopic Mass: 322.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91

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